Cas no 1945983-65-2 (Penconazol Hydroxide)
Penconazol Hydroxide Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-1-pentanol, δ-(2,4-dichlorophenyl)-
- Penconazol Hydroxide
-
- Inchi: 1S/C13H15Cl2N3O/c14-11-3-4-12(13(15)6-11)10(2-1-5-19)7-18-9-16-8-17-18/h3-4,6,8-10,19H,1-2,5,7H2
- InChI Key: MJKJNWXUOARBPS-UHFFFAOYSA-N
- SMILES: C(C1C=CC(Cl)=CC=1Cl)(CCCO)CN1N=CN=C1
Penconazol Hydroxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P221810-2.5mg |
Penconazol Hydroxide |
1945983-65-2 | 2.5mg |
$253.00 | 2023-05-17 | ||
| TRC | P221810-10mg |
Penconazol Hydroxide |
1945983-65-2 | 10mg |
$953.00 | 2023-05-17 | ||
| TRC | P221810-25mg |
Penconazol Hydroxide |
1945983-65-2 | 25mg |
$1918.00 | 2023-05-17 | ||
| TRC | P221810-200mg |
Penconazol Hydroxide |
1945983-65-2 | 200mg |
$ 12800.00 | 2023-09-06 |
Penconazol Hydroxide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on Penconazol Hydroxide
Penconazol Hydroxide (CAS No. 1945983-65-2): A Comprehensive Overview
Penconazol Hydroxide, a compound with the chemical identifier CAS No. 1945983-65-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique molecular structure and its potential applications in various therapeutic domains. The hydroxide moiety in its name underscores its chemical properties, which are pivotal in determining its reactivity and biological efficacy.
The synthesis and characterization of Penconazol Hydroxide have been subjects of extensive research, with studies focusing on optimizing its production methods and understanding its interaction with biological systems. The compound's molecular framework, which includes a complex heterocyclic core, suggests a high degree of versatility in its pharmacological applications. This structural complexity has been a focal point for researchers aiming to harness its potential in drug development.
In recent years, Penconazol Hydroxide has been the subject of numerous clinical trials and preclinical studies. These investigations have highlighted its promising role as an anti-inflammatory agent, particularly in conditions where traditional treatments have shown limited efficacy. The compound's ability to modulate inflammatory pathways has been a key area of interest, with researchers noting its potential to reduce cytokine production and inhibit the activity of pro-inflammatory enzymes.
One of the most compelling aspects of Penconazol Hydroxide is its mechanism of action, which appears to involve multiple molecular targets simultaneously. This multitarget approach has been associated with enhanced therapeutic outcomes and reduced side effects compared to single-target therapies. The compound's interaction with enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) has been extensively studied, revealing insights into how it exerts its anti-inflammatory effects.
The pharmacokinetic profile of Penconazol Hydroxide has also been a subject of rigorous investigation. Studies have demonstrated that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. This pharmacokinetic advantage is particularly important for patient compliance and long-term therapeutic effectiveness.
From a chemical synthesis perspective, Penconazol Hydroxide presents unique challenges due to its complex structure. However, advancements in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability. These improvements have been crucial in facilitating further research and development efforts aimed at expanding the therapeutic applications of this compound.
The potential applications of Penconazol Hydroxide extend beyond anti-inflammatory therapy. Preliminary research suggests that it may also exhibit antiviral and anticancer properties, although more studies are needed to fully elucidate these effects. The compound's ability to interfere with viral replication and inhibit the growth of cancer cells has sparked interest among researchers exploring novel therapeutic strategies.
The safety profile of Penconazol Hydroxide has been carefully evaluated through preclinical toxicity studies and clinical trials. These assessments have indicated that the compound is generally well-tolerated at therapeutic doses, with minimal side effects reported. However, as with any pharmaceutical agent, further monitoring is necessary to ensure long-term safety once it becomes widely used in clinical practice.
The regulatory landscape for Penconazol Hydroxide is evolving as more data becomes available on its efficacy and safety. Regulatory agencies are closely monitoring ongoing clinical trials and will likely require additional information before approving the compound for broader medical use. Nonetheless, the growing body of evidence supporting its therapeutic potential suggests that Penconazol Hydroxide may soon gain regulatory approval for specific indications.
In conclusion, Penconazol Hydroxide (CAS No. 1945983-65-2) represents a promising advancement in pharmaceutical chemistry with significant potential for treating various inflammatory conditions. Its unique molecular structure, multifaceted mechanism of action, favorable pharmacokinetic profile, and encouraging safety data position it as a candidate for future medical applications. As research continues to uncover new insights into this compound's properties and potential uses, it is likely to play an increasingly important role in modern medicine.
1945983-65-2 (Penconazol Hydroxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)